Cas no 161126-47-2 (Methyl 5-formyl-3-methylisoxazole-4-carboxylate)

• Product Name: Methyl 5-formyl-3-methylisoxazole-4-carboxylate
• CAS No: 161126-47-2
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 904565
• PubChem ID: 15643255
• Update Time: 2025-04-19

Methyl 5-formyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-3-methylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid,5-formyl-3-methyl-,methylester(9CI)
• Methyl 5-formyl-3-methyl-1,2-oxazole-4-carboxylate
• AGN-PC-00Q1LQ
• AK-54064
• ANW-64074
• CTK8C0089
• KB-257518
• MolPort-004-798-592
• Methyl 5-formyl-3-methylisoxazole-4-
• DTXSID40576198
• 161126-47-2
• Methyl5-formyl-3-methylisoxazole-4-carboxylate

• MDL： MFCD20921929
• Inchi： 1S/C7H7NO4/c1-4-6(7(10)11-2)5(3-9)12-8-4/h3H,1-2H3
• InChI Key： SYOMPTIYIQASDJ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=C(C(=O)OC)C(C)=N1

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes